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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ZM514's performance with other known
inhibitors of the c-Src and Focal Adhesion Kinase (FAK) pathways. The information presented
is supported by experimental data and detailed methodologies to assist in the independent
validation of ZM514's activity.

Introduction to ZM514

ZM514 is a potent and specific inhibitor of the non-receptor tyrosine kinase c-Src, with a
reported half-maximal inhibitory concentration (IC50) of 3 nM. It also demonstrates inhibitory
activity against Focal Adhesion Kinase (FAK) with an IC50 of 25 nM. Notably, ZM514 exhibits
significant selectivity, with over 300-fold greater potency for c-Src compared to other related
kinases such as Lck and Zap-70. This targeted activity makes ZM514 a valuable tool for
investigating cellular processes regulated by c-Src and FAK, including cell proliferation,
migration, and invasion.

Comparative Inhibitor Data
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The following table summarizes the inhibitory potency of ZM514 and other commonly used Src
family kinase (SFK) inhibitors. This data is compiled from various sources to provide a
comparative overview.

R ZM514 IC50 PP2 IC50 (nM) SU6656 IC50 Dasatinib IC50
(nM) (nM) (nM)
Src Family
Kinases
c-Src 3 100 280 0.5-1
Lck >900 4 6.88 0.3
Fyn - 5 170 0.2
Lyn - - 130 0.6
Yes - - 20 0.4
Hck - S - 0.5
Other Kinases
FAK 25 - - 16
EGFR - 480 >10,000 30
c-Abl - 325 - <1
ZAP-70 >900 >100,000 - -

Note: IC50 values can vary between different assay conditions and experimental setups. The
data presented here is for comparative purposes. A "-" indicates that data was not readily
available in the searched literature.

Signaling Pathway and Inhibition

The following diagram illustrates the signaling pathway involving c-Src and FAK and the points
of inhibition by compounds like ZM514.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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